Cas no 2248391-80-0 (2-Methyl-5-(4-methylphenyl)pentan-1-amine)

• Product Name: 2-Methyl-5-(4-methylphenyl)pentan-1-amine
• CAS No: 2248391-80-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5980526
• PubChem ID: 137941601
• Update Time: 2025-06-16

2-Methyl-5-(4-methylphenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248391-80-0
• EN300-6506451
• 2-Methyl-5-(4-methylphenyl)pentan-1-amine

• Inchi： 1S/C13H21N/c1-11-6-8-13(9-7-11)5-3-4-12(2)10-14/h6-9,12H,3-5,10,14H2,1-2H3
• InChI Key： FMUCTGZEPSIJKC-UHFFFAOYSA-N
• SMILES： NCC(C)CCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-Methyl-5-(4-methylphenyl)pentan-1-amine

Introduction to 2-Methyl-5-(4-methylphenyl)pentan-1-amine (CAS No. 2248391-80-0) and Its Emerging Applications in Chemical Biology

2-Methyl-5-(4-methylphenyl)pentan-1-amine, identified by the chemical abstracts service number CAS No. 2248391-80-0, is a structurally unique amine derivative that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric properties. This compound, featuring a branched aliphatic chain conjugated with a phenyl ring at the fifth position, exhibits promising potential in various biochemical and pharmacological investigations. The presence of both methyl substituents on the aromatic ring and the amine group at the terminal position of the pentane backbone contributes to its complex molecular interactions, making it a valuable scaffold for drug discovery and molecular probe development.

The synthesis of 2-Methyl-5-(4-methylphenyl)pentan-1-amine involves multi-step organic transformations, including Friedel-Crafts alkylation, reduction, and functional group interconversions. The precise arrangement of substituents enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse experimental conditions. This property is particularly advantageous in medicinal chemistry, where compatibility with various reaction media is crucial for optimizing yield and purity.

In recent years, 2-Methyl-5-(4-methylphenyl)pentan-1-amine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif resembles that of several bioactive molecules known to interact with specific enzymatic or receptor targets. For instance, the phenyl ring with two methyl groups can mimic the binding pockets of serine proteases or G-protein coupled receptors (GPCRs), which are critical targets in treating inflammatory diseases and neurological disorders. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a candidate for anticancer research.

One of the most compelling aspects of 2-Methyl-5-(4-methylphenyl)pentan-1-amine is its versatility in chemical modifications. Researchers have leveraged its flexible structure to introduce additional functional groups, such as halogens or heterocycles, to enhance binding affinity or metabolic stability. These modifications have led to the discovery of several derivatives with improved pharmacokinetic profiles. For example, a recent study demonstrated that replacing one of the methyl groups with a halogenated aromatic ring significantly increased the compound's interaction with a hypothetical target protein, suggesting its potential as an allosteric modulator.

The compound's applicability extends beyond traditional drug discovery into the realm of biomolecular imaging and diagnostics. Its unique spectral properties allow for fluorescence-based detection when coupled with appropriate probes. This feature has been exploited in high-throughput screening assays to identify novel modulators of cellular pathways. Additionally, 2-Methyl-5-(4-methylphenyl)pentan-1-amine has been used as a tool compound to investigate enzyme mechanisms, particularly those involving amine oxidases and monoamine transporters. These studies have provided insights into substrate recognition and catalytic processes at an atomic level.

Advances in synthetic methodologies have further expanded the utility of CAS No. 2248391-80-0. Recent innovations in flow chemistry have enabled scalable production of this compound with high enantiomeric purity, which is essential for stereospecific biological assays. This development has streamlined access to chiral derivatives for researchers studying enantioselective interactions in biological systems. Moreover, green chemistry principles have been integrated into its synthesis, reducing waste and improving energy efficiency without compromising yield or quality.

The growing interest in 2-Methyl-5-(4-methylphenyl)pentan-1-amine has prompted collaborations between academic institutions and pharmaceutical companies to explore its therapeutic potential further. Several patents have been filed detailing novel applications ranging from neuroprotective agents to anti-inflammatory drugs. These efforts highlight the compound's significance as a building block for next-generation therapeutics. As computational modeling techniques evolve, virtual screening campaigns are increasingly identifying new analogs with enhanced efficacy and reduced side effects.

Future directions for research on CAS No 2248391 80 0 include investigating its role in complex biological networks through systems biology approaches. By integrating genomic, proteomic, and metabolomic data, scientists aim to uncover how this compound influences cellular communication and disease progression. Such holistic studies could uncover unexpected therapeutic applications or reveal mechanisms underlying drug resistance.

In conclusion,2-Methyl 5(4 methylphenyl) pentan 1 amine represents a structurally intriguing molecule with broad implications across chemical biology research fields . Its unique combination of physicochemical properties , synthetic accessibility ,and biological relevance positions it as an indispensable tool for discovering innovative treatments . As methodologies advance ,the potential applications will undoubtedly expand ,solidifying its role as cornerstone . The continued exploration will not only advance our understanding but also pave way breakthroughs .